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Compound of Interest

Compound Name: 4-Butylbenzenesulfonamide

Cat. No.: B073704 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 4-Butylbenzenesulfonamide are paramount for both

personal safety and environmental protection. This guide provides immediate and essential

procedural information for the operational use and disposal of 4-Butylbenzenesulfonamide.

Hazard Identification and Classification
4-Butylbenzenesulfonamide is classified as a hazardous chemical, and it is crucial to

understand its primary hazards before handling.

GHS Hazard Classification[1]

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Data pertains to 4-n-Butylbenzenesulfonamide (CAS: 1135-00-8)
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Toxicological Data

While specific occupational exposure limits for 4-Butylbenzenesulfonamide have not been

established, toxicity data for the related compound N-Butylbenzenesulfonamide (CAS: 3622-

84-2) provides insight into potential hazards.

Metric Value Species Route

LD50 2,070 mg/kg Rat (male and female) Oral

LD50 > 2,000 mg/kg Rat (male and female) Dermal

LC50 > 4.06 mg/l Rat (male and female) Inhalation (4h)

Source: AK Scientific, Inc. Safety Data Sheet for N-Butylbenzenesulfonamide[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety

when handling 4-Butylbenzenesulfonamide.

Recommended Personal Protective Equipment
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Body Part PPE Recommendation Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[3][4][5]

Hands

Chemical-impermeable gloves

that have been inspected prior

to use.

Must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374.[3]

Body

Fire/flame resistant and

impervious clothing, such as a

long-sleeved lab coat.

N/A

Respiratory

Use in a well-ventilated area

such as a fume hood. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter.[3][4]

NIOSH/MSHA or European

Standard EN 136 approved.[4]

Glove Selection Guidance

Specific glove breakthrough time data for 4-Butylbenzenesulfonamide is not readily available.

Therefore, selection should be based on the general resistance of glove materials to aromatic

sulfonamides. On-site testing is strongly recommended to ensure safe usage.
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Glove Material Recommendation Rationale

Nitrile Recommended
Good general chemical

resistance.

Neoprene Recommended
Offers good resistance to a

range of chemicals.

Butyl Rubber Recommended
Provides protection against a

wide variety of chemicals.[6]

Natural Latex Limited Use

May not offer sufficient

protection and can cause

allergic reactions.[6]

Vinyl Not Recommended
Generally has poor resistance

to many chemicals.

Experimental Workflow and Handling Protocol
Adherence to a strict operational workflow is critical to maintaining a safe laboratory

environment.
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Figure 1. Handling and Disposal Workflow for 4-Butylbenzenesulfonamide

Preparation
- Don appropriate PPE
- Work in a fume hood

- Prepare all necessary equipment

Handling
- Avoid dust formation

- Weigh and transfer carefully
- Keep container tightly closed when not in use

Proceed with caution

Spill Containment
- Evacuate and secure the area

- Absorb with inert material
- Collect in a sealed container for disposal

In case of a spill

Use in Experiment
- Follow established laboratory protocols

- Avoid heating, which may release vapors

Waste Collection
- Segregate solid and liquid waste

- Use designated, labeled hazardous waste containers

Dispose of spill cleanup materials Collect all waste

Decontamination
- Clean work surfaces with appropriate solvent

- Decontaminate reusable equipment

Disposal
- Arrange for disposal by a licensed chemical waste management company

- Do not dispose of down the drain

For subsequent experiments

Click to download full resolution via product page

Figure 1. Handling and Disposal Workflow for 4-Butylbenzenesulfonamide

Disposal Plan
Proper disposal of 4-Butylbenzenesulfonamide and its containers is a critical step in the

chemical's lifecycle to prevent environmental contamination.
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Waste Segregation and Collection

Solid Waste: Collect any solid 4-Butylbenzenesulfonamide, as well as contaminated items

like weighing paper, gloves, and absorbent pads, in a designated, clearly labeled, and sealed

hazardous waste container.[3]

Liquid Waste: If 4-Butylbenzenesulfonamide is in a solution, it should be collected in a

separate, sealed, and clearly labeled hazardous waste container.[3]

Do not mix with other incompatible waste streams.[3]

Disposal Procedure

Engage a Professional Service: The disposal of 4-Butylbenzenesulfonamide must be

handled by a licensed and reputable chemical waste management company.[3] These

companies are equipped to manage the transport and disposal of hazardous chemical waste

in compliance with all environmental regulations.

Container Management: Ensure that waste containers are clean on the exterior and stored in

a designated satellite accumulation area.[7] Containers should have secondary containment

if stored on the floor or near a drain.[7]

Regulatory Compliance: Adhere to all local, state, and national regulations for hazardous

waste disposal.[8] Do not discharge 4-Butylbenzenesulfonamide into drains or the

environment.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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